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Compound of Interest

Compound Name: ML277

Cat. No.: B560125

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and use of stock
solutions of ML277, a potent and selective activator of the KCNQ1 (Kv7.1) potassium channel.
Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility of
experimental results.

Introduction to ML277

ML277 is a small molecule compound that acts as a highly selective activator of the voltage-
gated potassium channel KCNQ1, also known as Kv7.1.[1][2][3] It exhibits an EC50 value of
approximately 260 nM.[1][2][3][4] ML277 displays remarkable selectivity, with over 100-fold
greater potency for KCNQ1 compared to other potassium channels such as KCNQ2, KCNQ4,
and hERG.[1][2][4] In cellular and tissue models, ML277 has been shown to augment the
slowly activating delayed rectifier potassium current (IKs) in cardiomyocytes, leading to a
shortening of the action potential duration.[1][5][6] This makes it a valuable pharmacological
tool for studying the physiological roles of KCNQ1 channels and for investigating potential
therapeutic strategies for cardiac arrhythmias, such as Long QT syndrome.[5][7]

Chemical and Physical Properties of ML277

A summary of the key chemical and physical properties of ML277 is provided in the table below
for easy reference.
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Property Value Reference(s)
Molecular Weight 471.59 g/mol [1112][8]
Molecular Formula C23H25N304S2 [1][2][8]
Appearance White to off-white solid [8]
Purity =298% [1]
CAS Number 1401242-74-7 [1][8]
Solubility in DMSO =56 mg/mL (118.75 mM) [8]
Soluble to 100 mM [1]

94 mg/mL (199.32 mM) [3]

Solubility in Ethanol 2 mg/mL [3]
Solubility in Water Insoluble [3]

o Limited; shows instability at 24
Solubility in PBS [4]
and 48 hours

Signaling Pathway of ML277 Action

ML277 directly targets the KCNQ1 potassium channel, which is a voltage-gated channel crucial
for the repolarization phase of the cardiac action potential. The diagram below illustrates the
mechanism of action of ML277.
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Caption: Mechanism of action of ML277 on the KCNQ1 channel.
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Experimental Protocols

This protocol describes the preparation of a 10 mM stock solution of ML277 in dimethyl
sulfoxide (DMSO). It is recommended to use fresh, anhydrous DMSO to ensure maximum
solubility.[3]

Materials:

ML277 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes
Procedure:

o Equilibrate ML277: Allow the vial of ML277 powder to come to room temperature before
opening to prevent condensation of moisture.

e Weigh ML277: Accurately weigh out a precise amount of ML277 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.716
mg of ML277 (Molecular Weight = 471.59 g/mol ).

o Add DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing the
ML277 powder. For the example above, add 1 mL of DMSO.

o Dissolve ML277: Vortex the solution vigorously until the ML277 is completely dissolved.
Gentle warming in a water bath (not exceeding 37°C) may aid in dissolution if necessary.
Visually inspect the solution to ensure there are no undissolved particles.

¢ Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in
microcentrifuge tubes or amber glass vials to avoid repeated freeze-thaw cycles.[3] Store the
aliquots as recommended in the storage table below.
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This protocol outlines the preparation of a 10 pM working solution from the 10 mM stock
solution. This is a common concentration used in cell-based assays.

Materials:

10 mM ML277 stock solution in DMSO

Appropriate experimental buffer or cell culture medium

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

e Thaw Stock Solution: Thaw a single aliquot of the 10 mM ML277 stock solution at room
temperature.

o Calculate Dilution: Use the formula C1V1 = C2V2 to calculate the volume of the stock
solution needed.

[¢]

C1 = Concentration of stock solution (10 mM)

V1 = Volume of stock solution to be determined

[e]

[e]

C2 = Desired final concentration of working solution (10 puM)

o

V2 = Desired final volume of working solution (e.g., 1 mL)

[¢]

V1= (10 uM * 1 mL) / 10,000 pM = 0.001 mL = 1 pL

o Prepare Working Solution: Add 1 pL of the 10 mM ML277 stock solution to 999 pL of the
experimental buffer or cell culture medium to obtain a final volume of 1 mL with a
concentration of 10 pM.

e Mix and Use: Gently mix the working solution by pipetting up and down or by gentle
vortexing. The working solution is now ready for use in your experiment. It is important to
note that the stability of ML277 in aqueous solutions like PBS is limited, and it is
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recommended to prepare fresh working solutions for each experiment and use them
promptly.[4]

Experimental Workflow

The following diagram illustrates the overall workflow for the preparation of ML277 stock and

working solutions.
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Caption: Workflow for preparing ML277 solutions.

Storage and Stability

Proper storage of ML277 as a solid and in solution is critical to maintain its activity. The
following table provides recommended storage conditions.

Storage

Form Duration Reference(s)
Temperature

Solid Powder -20°C 3years [8]

4°C 2 years [8]

Stock Solution in
-80°C 2 years [31[8]

DMSO

-20°C 1 year [31[8]

Note: It is strongly advised to aliquot stock solutions to prevent degradation from multiple
freeze-thaw cycles.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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